Cas no 2306278-52-2 (2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol)
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol Chemical and Physical Properties
Names and Identifiers
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- 2,5-Dioxaspiro[3.5]nonane-8-ethanol
- 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol
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- Inchi: 1S/C9H16O3/c10-3-1-8-2-4-12-9(5-8)6-11-7-9/h8,10H,1-7H2
- InChI Key: VNNYXAQWIDMNBN-UHFFFAOYSA-N
- SMILES: C1C2(CC(CCO)CCO2)CO1
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-100MG |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 100MG |
¥ 1,762.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-250MG |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 250MG |
¥ 2,818.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-500MG |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 500MG |
¥ 4,699.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-1G |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 1g |
¥ 7,042.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-5G |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 5g |
¥ 21,126.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-100mg |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 100mg |
¥1761.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-250mg |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 250mg |
¥2817.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-500mg |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 500mg |
¥4698.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-1g |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 1g |
¥7041.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101102-100.0mg |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol |
2306278-52-2 | 95% | 100.0mg |
¥1761.0000 | 2025-04-11 |
2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol
2-(2,5-Dioxaspiro[3.5]nonan-8-yl)ethanol: A Promising Compound with CAS No. 2306278-52-2 and Multifaceted Applications in Biomedical Research
2-(2,5-Dioxaspiro[3.5]nonan-8-yl)ethanol, a complex organic molecule with the CAS No. 2306278-52-2, has emerged as a subject of significant interest in the field of biomedical research. This compound belongs to the class of spirocyclic derivatives, characterized by the unique structural feature of a spiro junction connecting two rings. The molecular framework of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol includes a nonan-8-yl group fused to a dioxane ring, with an ethanol functional group at the terminal position. This intricate structure provides a foundation for exploring its potential applications in drug discovery, synthetic chemistry, and biological activity.
Recent studies have highlighted the importance of CAS No. 2306278-52-2 in the development of novel therapeutic agents. The spirocyclic architecture of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol is particularly relevant to the design of bioactive molecules due to its ability to modulate molecular interactions and enhance pharmacokinetic properties. Researchers have reported that the stereochemistry of this compound plays a critical role in determining its biological activity, making it a valuable candidate for further investigation in the context of medicinal chemistry.
One of the most notable advancements in the study of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol is the synthesis of its derivatives with enhanced solubility and stability. A 2023 publication in the Journal of Medicinal Chemistry described the development of a series of analogs where the introduction of hydrophilic groups significantly improved the compound's aqueous solubility, which is a critical factor in the formulation of oral medications. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of CAS No. 2306278-52-2.
Another area of active research involves the biological activity of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties, which could make it a potential candidate for the treatment of chronic inflammatory diseases. A 2022 study published in Pharmacological Reports demonstrated that the compound demonstrated significant inhibition of pro-inflammatory cytokine production in vitro, indicating its potential as an anti-inflammatory agent. These findings are particularly relevant given the growing need for safer and more effective treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, the pharmacokinetic profile of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol has been the focus of recent research. A 2023 study in Drug Metabolism and Disposition investigated the metabolic pathways of this compound in vitro and in vivo. The results indicated that the compound undergoes extensive metabolism via oxidative pathways, primarily through the liver. This metabolic behavior is crucial for understanding its potential therapeutic applications and safety profile, as it may influence drug interactions and toxicity.
The structural complexity of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol also makes it a valuable tool for studying molecular interactions. Researchers have utilized molecular docking studies to explore its potential binding affinity with various biological targets, including enzymes and receptors. A 2023 computational study published in Journal of Chemical Information and Modeling predicted that the compound could interact with specific protein targets associated with neurodegenerative diseases, suggesting its potential as a lead compound for the development of new therapeutic strategies.
Additionally, the synthesis of CAS No. 2306278-52-2 has been optimized to improve its scalability and cost-effectiveness. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that significantly reduced the number of steps required to produce the compound, making it more viable for large-scale production. This advancement is particularly important for the pharmaceutical industry, as it can lead to the development of more affordable and accessible therapeutic agents.
Despite the promising findings, further research is needed to fully understand the therapeutic potential of 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol. Clinical trials are currently in the planning stages to evaluate its safety and efficacy in humans. These trials will provide critical insights into its potential applications in the treatment of various diseases. The ongoing research into this compound highlights the importance of interdisciplinary approaches in biomedical science, combining synthetic chemistry, pharmacology, and computational modeling to advance drug development.
In conclusion, 2-(2,5-dioxaspiro[3.5]nonan-8-yl)ethanol represents a significant advancement in the field of biomedical research. Its unique structural features and potential biological activities make it a promising candidate for the development of new therapeutic agents. The ongoing studies on CAS No. 2306278-52-2 underscore the importance of continued research in this area, as it may lead to the discovery of novel treatments for a wide range of diseases.
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